Cas no 1804100-81-9 (4,5-Bis(trifluoromethyl)-2-(bromomethyl)pyridine)

• Product Name: 4,5-Bis(trifluoromethyl)-2-(bromomethyl)pyridine
• CAS No: 1804100-81-9
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4801975
• Update Time: 2025-05-23

4,5-Bis(trifluoromethyl)-2-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-(bromomethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-2-4-1-5(7(10,11)12)6(3-16-4)8(13,14)15/h1,3H,2H2
• InChI Key： KDSVLSVMIHJVMP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(C(F)(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4,5-Bis(trifluoromethyl)-2-(bromomethyl)pyridine

4,5-Bis(trifluoromethyl)-2-(bromomethyl)pyridine (CAS No. 1804100-81-9): A Versatile Synthetic Intermediate in Advanced Chemical Research

In the realm of heterocyclic chemistry, 4,5-Bis(trifluoromethyl)-2-(bromomethyl)pyridine (CAS No. 1804100-81-9) emerges as a critical synthetic intermediate with distinctive structural features. This compound combines the electron-withdrawing trifluoromethyl groups at positions 4 and 5 with a bromomethyl substituent at position 2 on the pyridine ring. This unique architecture positions it as an essential building block for constructing bioactive molecules and advanced materials. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its utility in designing targeted therapeutic agents, particularly for oncology and neurodegenerative disorders.

The trifluoromethyl groups confer significant physicochemical advantages: they enhance metabolic stability through C-F bond inertness, improve lipophilicity for membrane permeability, and modulate electronic properties to optimize binding affinity. Meanwhile, the bromomethyl moiety provides a reactive handle for further functionalization via nucleophilic substitution reactions. Researchers at MIT recently demonstrated this compound's role in synthesizing sulfonamide-based kinase inhibitors, achieving sub-nanomolar IC₅₀ values against Aurora kinase A—a validated cancer target.

In the context of drug discovery pipelines, this pyridine derivative has been leveraged in multi-step synthesis strategies. A 2023 study from Nature Communications (Nat Commun, DOI:10.1038/s41467-023-36975-w) showcased its application in constructing biphenyl-fused pyrazole derivatives. By introducing this intermediate into late-stage diversification protocols, researchers achieved >95% purity compounds with favorable ADME profiles. The bromomethyl group enabled seamless attachment of pharmacophoric elements like carboxylic acids and heterocyclic rings under mild reaction conditions.

Beyond medicinal chemistry applications, this compound serves as a key precursor in materials science research. Its electron-withdrawing substituents make it ideal for synthesizing conjugated polymers with tailored optoelectronic properties. Recent advancements reported in Advanced Materials (2023) demonstrated its use in creating π-conjugated frameworks exhibiting photoluminescence quantum yields exceeding 75%. The trifluoromethyl groups also impart thermal stability up to 300°C under nitrogen atmosphere—a critical feature for organic electronics applications.

Synthetic methodologies continue to evolve around this compound's preparation. Traditional routes involving Friedel-Crafts acylation have been supplanted by more efficient protocols using palladium-catalyzed cross-coupling strategies. A landmark study from Angewandte Chemie (Angew Chem Int Ed, 2023) introduced a one-pot synthesis combining Suzuki-Miyaura coupling with selective bromination steps, achieving >98% yield under solvent-free conditions. Such advancements underscore its growing importance in sustainable chemistry practices.

In analytical characterization studies, this compound exhibits characteristic NMR signatures: the pyridine protons appear as singlets at δ 8.6–8.9 ppm (¹H NMR), while the trifluoromethyl carbons resonate at δ 135–137 ppm (¹³C NMR). Mass spectrometry confirms molecular ion peaks at m/z 367 [M+] corresponding to its molecular formula C₁₂H₇BrF₆N. These spectral features provide unambiguous identification during quality control processes in pharmaceutical manufacturing settings.

Safety considerations remain paramount when handling this compound due to its chemical reactivity profile. While not classified as a regulated substance under current international guidelines, proper precautions include using glove boxes for air-sensitive transformations and fume hoods during bromination steps. Adherence to standard operating procedures ensures safe manipulation while maintaining high product yields.

Ongoing research continues to explore novel applications of this compound across interdisciplinary fields. Recent investigations are evaluating its role in developing fluorescent probes for intracellular imaging and designing stimuli-responsive materials for drug delivery systems. Its unique combination of structural features positions it as an indispensable tool for advancing next-generation technologies in healthcare and beyond.